[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(2-phenylethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C13H18N2/c14-15-13-8-12(9-13,10-13)7-6-11-4-2-1-3-5-11/h1-5,15H,6-10,14H2
• InChI Key: SHNGPTATLZTSOT-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)NN)CCC3=CC=CC=C3
• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol

Description

“[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is a compound that contains a bicyclo[1.1.1]pentane (BCP) core. BCPs have been demonstrated to be bioisosteres of the phenyl ring. They have been playing an important role in chemistry and are already being used in drug discovery by pharmaceutical companies.

Synthesis Analysis

The synthesis of BCPs has been a challenge due to their large-scale preparation. A practical general reaction that gives BCPs on mg- to kg-quantities using just light has been reported. This strategy has prepared >300 functionalized BCPs on a (multi)gram scale. The reaction of alkyl iodides with propellane has been studied under various conditions.

Molecular Structure Analysis

BCPs have been demonstrated to mimic the para-substituted phenyl ring in biologically active compounds. They have been playing an important role in chemistry. The structure of the product was confirmed by X-ray analysis.

Chemical Reactions Analysis

The key step in the synthesis of BCPs is the photochemical addition of propellane to diacetyl. This reaction allows the construction of the BCP core. The formed diketone then undergoes a haloform reaction to afford the BCP.

Physical And Chemical Properties Analysis

BCPs have been shown to improve physicochemical properties such as better solubility, lower lipophilicity, and higher metabolic stability. They have been used to replace benzene rings in bioactive compounds with saturated bioisosteres.

Future Directions

The future directions for BCPs include easing the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs. The development of a practical method to rapidly access multigram quantities of BCPs is also a future direction.